
Enthalpy of Formation for Calcium Borohydride:
A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Calcium borohydride

CAS No.: 17068-95-0

Cat. No.: B094973

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the enthalpy of formation for

calcium borohydride (Ca(BH₄)₂), a compound of significant interest in the field of hydrogen

storage and as a reducing agent in chemical synthesis. This document collates and presents

key thermodynamic data, details the experimental protocols for its determination, and illustrates

the relevant chemical pathways.

Executive Summary
Calcium borohydride is a complex hydride recognized for its high gravimetric hydrogen

density. Its thermodynamic stability, characterized by its enthalpy of formation, is a critical

parameter for its practical application. This guide summarizes the reported values for the

enthalpy of decomposition, from which the enthalpy of formation is derived, and outlines the

experimental and theoretical methods used for their determination.

Thermodynamic Data: Enthalpy of Formation
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The standard enthalpy of formation (ΔHf°) of a compound is the change in enthalpy during the

formation of 1 mole of the substance from its constituent elements in their standard states. For

calcium borohydride, direct measurement of the enthalpy of formation is challenging.

Therefore, it is often calculated from the experimentally determined enthalpy of its

decomposition reaction.

The primary decomposition reaction for calcium borohydride is:

Ca(BH₄)₂ (s) → ⅔ CaH₂ (s) + ⅓ CaB₆ (s) + ⅒ H₂ (g)

The reported values for the enthalpy of this decomposition reaction (ΔHdecomp) vary in the

literature, which in turn affects the calculated enthalpy of formation.

Parameter
Reported Value
(kJ/mol H₂)

Calculated
ΔHdecomp (kJ/mol
Ca(BH₄)₂)

Source

Enthalpy of

Decomposition
32 106.7

Theoretical

Calculation[1]

Enthalpy of

Decomposition
40.6–87 135.3–290 Not specified

Enthalpy of

Decomposition
87.2 290.7 Experimental[2][3]

To calculate the standard enthalpy of formation of Ca(BH₄)₂, we use the enthalpies of formation

of the products and Hess's Law.

Standard Enthalpies of Formation of Products:

Compound ΔHf° (kJ/mol) Source

CaH₂ (s) -181.5 [4]

CaH₂ (s) -186.2 [5]

CaB₆ (s) -299.023 Calculated[6]
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Using the average value for CaH₂ (-183.85 kJ/mol) and the calculated value for CaB₆, the

enthalpy of formation for Ca(BH₄)₂ can be estimated from the decomposition enthalpy. For

instance, using the theoretical decomposition enthalpy of 32 kJ/mol H₂ (106.7 kJ/mol

Ca(BH₄)₂):

ΔHf°[Ca(BH₄)₂] = [⅔ * ΔHf°(CaH₂) + ⅓ * ΔHf°(CaB₆)] - ΔHdecomp ΔHf°[Ca(BH₄)₂] = [⅔ *

(-183.85) + ⅓ * (-299.023)] - 106.7 ΔHf°[Ca(BH₄)₂] ≈ -122.57 - 99.67 - 106.7 = -328.94 kJ/mol

It is crucial to note that the variation in reported decomposition enthalpies leads to a range of

calculated formation enthalpies. The value of 87.2 kJ/mol H₂ for decomposition suggests a

significantly more stable compound.

Experimental Protocols
The determination of the enthalpy of formation of calcium borohydride relies on various

experimental techniques that probe its thermal decomposition and synthesis.

Synthesis of Calcium Borohydride
a) Solid-State Synthesis:

A common method involves the reaction of a ball-milled mixture of calcium hexaboride (CaB₆)

and calcium hydride (CaH₂) in a 1:2 molar ratio.[7]

Procedure: The reactants are milled under an inert atmosphere (e.g., argon). The milled

powder is then subjected to high hydrogen pressure (e.g., 700 bar) at elevated temperatures

(400–440 °C).[7] Catalysts, such as TiCl₃, may be added to enhance reaction kinetics.[8]

b) Wet Chemistry (Metathesis Reaction):

This method involves the reaction of calcium chloride (CaCl₂) and sodium borohydride (NaBH₄)

in a solvent, typically tetrahydrofuran (THF).[2][3]

Procedure: CaCl₂ and NaBH₄ are ball-milled in THF. This results in the formation of a THF

adduct of calcium borohydride, Ca(BH₄)₂·2THF. The solvent is subsequently removed by

heating under vacuum to yield solvent-free Ca(BH₄)₂.[2][3]
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Thermal Analysis for Enthalpy Determination
a) Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC):

These techniques are used to study the thermal decomposition of Ca(BH₄)₂.

TGA Protocol: A sample of Ca(BH₄)₂ is heated at a constant rate under a controlled

atmosphere (e.g., argon or helium). The weight loss of the sample is recorded as a function

of temperature, which corresponds to the release of hydrogen.

DSC Protocol: The heat flow to or from the sample is measured as it is heated. Endothermic

peaks correspond to phase transitions and decomposition events. The area under the

decomposition peak can be used to determine the enthalpy of decomposition. A typical

experiment might involve heating the sample from room temperature to 500°C at a rate of 5

K/min.[1]

b) Pressure-Composition (p-c) Isotherm Measurements:

This method involves measuring the equilibrium hydrogen pressure over a sample of Ca(BH₄)₂

at various temperatures.

Procedure: A sample is placed in a Sieverts-type apparatus. At a constant temperature,

hydrogen is incrementally added to or removed from the system, and the equilibrium

pressure is measured. The van't Hoff equation can then be used to determine the enthalpy of

the dehydrogenation reaction from the p-c isotherms at different temperatures.

Diagrams
Synthesis and Decomposition Pathway of Calcium
Borohydride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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